Cas no 2228985-30-4 (3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine)

• Product Name: 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine
• CAS No: 2228985-30-4
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6334168
• PubChem ID: 165630560
• Update Time: 2025-05-19

3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine
• EN300-1966791
• 2228985-30-4
• 3-{[4-(difluoromethoxy)-2-fluorophenyl]methyl}azetidine

• Inchi： 1S/C11H12F3NO/c12-10-4-9(16-11(13)14)2-1-8(10)3-7-5-15-6-7/h1-2,4,7,11,15H,3,5-6H2
• InChI Key： DQJULTVKBSKNNW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1CNC1)OC(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine

Comprehensive Overview of 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine (CAS No. 2228985-30-4)

The compound 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine (CAS No. 2228985-30-4) is a specialized azetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and fluorophenylmethyl groups, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorinated molecules play a pivotal role. The compound's azetidine ring is particularly noteworthy, as it is a key scaffold in many FDA-approved drugs, including those for central nervous system (CNS) disorders and inflammatory diseases.

From a synthetic chemistry perspective, CAS No. 2228985-30-4 offers versatility in structure-activity relationship (SAR) studies. Its difluoromethoxy group is known to improve lipophilicity and membrane permeability, making it a candidate for blood-brain barrier (BBB) penetration. These properties are critical for developing treatments for neurodegenerative diseases, a major focus area in 2024 due to the rising prevalence of conditions like Alzheimer's and Parkinson's.

The compound's potential extends to agrochemical innovation, where fluorinated phenylmethyl derivatives are explored for their pesticidal and herbicidal activities. With the global push toward sustainable agriculture, researchers are investigating how 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine could contribute to low-toxicity crop protection solutions. This aligns with searches for "green chemistry in agrochemicals" and "next-gen pesticide scaffolds", which are trending in scientific forums.

Analytical studies of CAS No. 2228985-30-4 often involve advanced techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) to confirm purity and structural integrity. These methods are frequently searched by chemists optimizing high-throughput screening (HTS) protocols. The compound's logP (partition coefficient) and pKa (acid dissociation constant) values are also of interest, as they influence its pharmacokinetic profile.

In summary, 3-{4-(difluoromethoxy)-2-fluorophenylmethyl}azetidine represents a convergence of medicinal chemistry, fluorination technology, and drug design innovation. Its relevance to CNS drug development and sustainable agrochemicals ensures it remains a compound of high interest in both academic and industrial research settings.